Cas no 1214350-99-8 (2-Fluoro-3-methoxybenzene-1-sulfonyl chloride)

• Product Name: 2-Fluoro-3-methoxybenzene-1-sulfonyl chloride
• CAS No: 1214350-99-8
• MF: C₇H₆ClFO₃S
• MW: 224.637143611908
• MDL: MFCD13185592
• CID: 4578230
• PubChem ID: 55279121
• Update Time: 2025-05-19

2-Fluoro-3-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-methoxybenzene-1-sulfonyl chloride
• 2-fluoro-3-methoxybenzenesulfonyl chloride
• AT12643
• 2-Fluoro-3-methoxybenzene-1-sulfonyl chloride

• MDL： MFCD13185592
• Inchi： 1S/C7H6ClFO3S/c1-12-5-3-2-4-6(7(5)9)13(8,10)11/h2-4H,1H3
• InChI Key： GRBMYYFZMVOAKV-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1F)OC)(=O)=O

Computed Properties

• Exact Mass: 223.9710211g/mol
• Monoisotopic Mass: 223.9710211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-Fluoro-3-methoxybenzene-1-sulfonyl chloride

Recent Advances in the Application of 2-Fluoro-3-methoxybenzene-1-sulfonyl chloride (CAS: 1214350-99-8) in Chemical Biology and Pharmaceutical Research

2-Fluoro-3-methoxybenzene-1-sulfonyl chloride (CAS: 1214350-99-8) has emerged as a versatile building block in medicinal chemistry and chemical biology research. This sulfonyl chloride derivative has gained significant attention due to its unique reactivity profile and potential applications in drug discovery. Recent studies have demonstrated its utility as a key intermediate in the synthesis of biologically active compounds, particularly in the development of enzyme inhibitors and targeted covalent modifiers.

Structural analysis reveals that the electron-withdrawing sulfonyl chloride group combined with the ortho-fluoro and meta-methoxy substituents creates a distinctive electronic environment that facilitates selective nucleophilic substitution reactions. The compound's molecular weight of 224.64 g/mol and lipophilicity (predicted LogP of 1.82) make it particularly suitable for designing compounds with improved membrane permeability, a critical factor in drug development.

In recent synthetic applications, researchers have successfully employed 1214350-99-8 as a precursor for sulfonamide formation through reactions with various amines. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in creating a series of potent carbonic anhydrase inhibitors with IC50 values in the low nanomolar range. The fluorine atom at the 2-position was found to significantly enhance binding affinity through favorable interactions with enzyme active sites.

Emerging research has also explored the compound's potential in PROTAC (Proteolysis Targeting Chimera) development. The sulfonyl chloride moiety serves as an effective linker attachment point, while the fluorine atom provides metabolic stability to the resulting conjugates. Preliminary in vitro studies have shown promising degradation profiles for several target proteins when incorporated into PROTAC architectures.

From a safety perspective, recent toxicological evaluations indicate that 2-Fluoro-3-methoxybenzene-1-sulfonyl chloride requires careful handling due to its reactivity, but demonstrates favorable stability profiles when properly stored under inert conditions. Current research efforts are focusing on optimizing synthetic protocols to improve yields and purity of this valuable intermediate, with several patent applications filed in 2024 describing novel purification methods.

The compound's potential extends beyond small molecule therapeutics, with recent investigations exploring its use in bioconjugation chemistry. A 2024 Nature Chemical Biology publication reported its successful application in site-selective protein modification, taking advantage of the sulfonyl chloride's reactivity with nucleophilic amino acid side chains while maintaining protein structural integrity.

Future research directions for 1214350-99-8 include exploration of its incorporation into more complex molecular scaffolds and investigation of its potential in radiopharmaceutical development, where the fluorine-18 isotopologue could serve as a valuable PET imaging agent precursor. The compound's unique combination of chemical properties continues to make it a subject of intense research interest across multiple pharmaceutical applications.